Americium-241

Specification

• CAS No.: 14596-10-2
• Molecular Formula: Am
• Molecular Weight: 241.05683 g/mol
• IUPAC Name: americium-241
• Standard InChI: InChI=1S/Am/i1-2
• Standard InChI Key: LXQXZNRPTYVCNG-YPZZEJLDSA-N
• Isomeric SMILES: [241Am]
• SMILES: [Am]
• Canonical SMILES: [Am]

Introduction

Physical and Chemical Properties

Americium-241 possesses distinct physical and chemical characteristics that determine its behavior and applications. As an isotope of americium (element 95), it contains 95 protons and 146 neutrons. The isotope has a mass of 241.0568273(12) Da and a specific activity of 3.43 Ci/g (126.91 GBq/g). This high activity level results in the emission of approximately 7×109 alpha particles per milligram per minute.

Basic Physical Properties

The following table summarizes the key physical properties of Americium-241:

Property	Value
Symbol	241Am
Protons (Z)	95
Neutrons (N)	146
Half-life	432.6±0.6 years
Isotope mass	241.0568273(12) Da
Spin	5/2−
Excess energy	52934.3±1.1 keV
Binding energy	7543.2795(46) keV
Specific activity	3.43 Ci/g (126.91 GBq/g)
Decay mode	Primarily alpha decay
Common form	Americium dioxide (241AmO2)
While 241Am is not fissile (unable to sustain a nuclear chain reaction with thermal neutrons), it is fissionable with fast neutrons. The critical mass of a bare sphere ranges from 57.6 to 75.6 kilograms, with a corresponding sphere diameter of 19-21 centimeters.

Chemical Behavior

Americium-241 has an electron configuration of 5f77s2 and exhibits chemical behavior similar to calcium. This similarity to calcium has significant implications for its biological interactions, particularly its tendency to accumulate in bone tissue if ingested. In most applications, 241Am is used in the form of americium dioxide (241AmO2), which is relatively insoluble and stable.

Production and Sources

Modern Production Methods

In contemporary settings, Americium-241 is produced artificially from the decay of plutonium-241, which is created in nuclear reactors during the operation of nuclear fuel cycles. The United Kingdom National Nuclear Laboratory (UKNNL) has successfully extracted and separated Americium-241 in laboratory settings for over a decade.
The production involves complex radiochemical separation techniques to extract 241Am from stored nuclear fuel. Scientists at UKNNL have developed methods to produce 241Am at gram scale and are expanding to industrial-scale production at their Central Laboratory in Cumbria, UK. Currently, UKNNL is the only laboratory in the UK able to produce Americium-241.

Environmental Presence

Americium-241 is found in the environment primarily as a result of nuclear weapons testing, where it appears due to the fallout of 241Pu that subsequently decays to 241Am. It may also be present in trace amounts in nuclear waste and areas affected by nuclear activities.

Applications and Uses

Americium-241 has diverse applications across multiple industries due to its specific radioactive properties and relatively long half-life.

Consumer Applications

The most widespread application of 241Am is in ionization-type smoke detectors used in homes and businesses. In these devices, a small amount of 241Am (typically less than 1 microcurie or 37 kilobecquerels) ionizes the air in a chamber between two electrodes. When smoke enters this chamber, it absorbs the alpha radiation, reducing the current and triggering the alarm. The radiation from these detectors poses minimal external risk, as the alpha particles are absorbed within approximately an inch of air or by the structure of the detector itself.

Industrial Applications

Americium-241 serves numerous industrial purposes:

• As a neutron source in non-destructive testing of machinery and equipment

• In thickness gauges for the glass industry and for measuring the thickness of foil and paper during manufacturing processes

• In backscatter gauges and fill height detectors

• For measuring ash content in coal

• As a source for detecting toxic lead in old wall paint

• In gauges measuring water moisture or hydrocarbons (oil) in soil (when mixed with beryllium)

• For calibration of radiation detection equipment

Space Exploration

One of the most promising emerging applications of 241Am is as a fuel for radioisotope thermoelectric generators (RTGs) used in space exploration. In 2019, following a decade of research, UKNNL scientists achieved a breakthrough by using heat from a small amount of extracted 241Am to generate electric current for a small lightbulb.
This development is particularly significant for the space industry, as existing RTGs are powered by increasingly scarce supplies of Plutonium-238. With its half-life of over 400 years, 241Am is ideal for deep space exploration missions that require long-lasting power sources. The European Space Agency plans to incorporate 241Am into missions from the late 2020s and beyond.

Medical and Research Applications

The handling and processing techniques developed for 241Am production have provided breakthroughs in nuclear medicine, particularly in producing radioisotopes for targeted alpha therapy for difficult-to-treat cancers. In scientific research, 241Am serves as a source of alpha particles for experiments and as a component in neutron sources, where it is mixed with beryllium to produce neutrons.

Decay Process and Radiological Information

Decay Scheme

Americium-241 primarily decays by alpha emission to neptunium-237 (237Np), which has a half-life of approximately 2.14 million years. The decay process is accompanied by the emission of gamma rays, with the most prominent having an energy of 59.54 keV.
The following table details the 241Am decay scheme:

Nuclide	Half-life	Alpha Energies (keV) and Intensities (%)	Gamma Energies (keV) and Intensities (%)
241Am	432.2 years	5,485 (84.5%) 5,443 (13.0%)	59.5 (35.9%) 26.3 (2.4%) 13.9 (42%)
237Np	2.144×106 years	4,788 (47%) 4,771 (25%) 4,766 (8%) 4,639 (6.2%) 4,664 (3.3%)	29.4 (15%) 86.5 (12.4%) 13.3 (9%) 95.9 (2.7%)
The decay chain continues through several steps before eventually reaching stable isotopes.

Radiation Characteristics

Americium-241 emits three types of radiation:

• Alpha particles: Primary alpha energies of 5.486 MeV (main emission)

• Gamma rays: Most prominently at 59.54 keV energy level

• Low-energy X-rays: Resulting from electron transitions following alpha decay
  This combination of radiation types gives 241Am its unique utility in various applications. The alpha particles provide ionization capabilities useful in smoke detectors, while the gamma emissions enable its use in gauging and measurement applications.

Future Perspectives

Space Power Applications

The use of 241Am in radioisotope thermoelectric generators (RTGs) represents one of the most promising future applications. The UK has substantial supplies of Americium-241 within stored fuel, which can now be utilized for space missions instead of being considered surplus material. This development positions the UK at the frontier of space technology innovation.

Advanced Medical Applications

The techniques developed for 241Am handling and processing continue to contribute to breakthroughs in nuclear medicine. Further research into targeted alpha therapy using americium and similar radioisotopes may lead to new cancer treatments.

Industrial Innovation

As industrial technologies advance, new applications for 241Am's unique properties may emerge in fields such as materials testing, quality control, and environmental monitoring. The continued refinement of 241Am-based detection and measurement systems is expected to expand its industrial applications.